3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H19N3O3S/c1-25-15-8-6-14(7-9-15)23-19(17-11-27-12-18(17)22-23)21-20(24)13-4-3-5-16(10-13)26-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: IUGRDPMCZFTKJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol
• CAS No.: 361168-46-9

Description

3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide, also known as MPTP, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. MPTP is a thieno[3,4-c]pyrazole derivative that has a benzamide moiety attached to it.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex structures including benzamide derivatives and pyrazole moieties are frequently the subject of synthetic chemistry research. For example, Hassan et al. (2014) detailed the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, showcasing methodologies that could be relevant to the synthesis of similar compounds (Hassan et al., 2014). Such research not only explores the synthetic routes but also the structural characterization using techniques like NMR, MS, and IR spectroscopy, essential for confirming the identity and purity of the synthesized compounds.

Pharmacological Potential

Research into the pharmacological applications of benzamide derivatives and related compounds often focuses on their potential as therapeutic agents. For example, compounds with pyrazole and benzothiazole structures have been evaluated for antimicrobial activity, indicating the potential for discovering new antibiotics or antifungal agents (Badne et al., 2011). Furthermore, Minegishi et al. (2015) identified a compound with antiproliferative activity toward human cancer cells, suggesting potential applications in cancer treatment (Minegishi et al., 2015).

Material Science Applications

The structural motifs found in compounds like 3-methoxy-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide can also be of interest in material science, particularly in the development of novel organic materials with specific optical, electronic, or thermal properties. For instance, Kumara et al. (2018) conducted studies on the thermal and optical properties of novel pyrazole derivatives, which could provide insights into designing materials for electronic or photovoltaic applications (Kumara et al., 2018).